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Compound of Interest

Compound Name: Paeonicluside

Cat. No.: B15592254 Get Quote

Disclaimer: The following information pertains to the disposal of Paeoniflorin. "Paeonicluside"

is not a recognized chemical name and is likely a misspelling. All procedures should be

conducted in accordance with local, state, and federal regulations. Consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Paeoniflorin is a monoterpene glucoside that, according to its Safety Data Sheets (SDS), is

classified as harmful if swallowed and may cause skin and eye irritation.[1][2] Therefore, it must

be disposed of as hazardous chemical waste. Improper disposal, such as pouring it down the

drain or placing it in the regular trash, is prohibited.[3][4]
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

Harmful if swallowed.

[1][2]
GHS07 Warning

Skin

Corrosion/Irritation

(Category 2)

Causes skin irritation.

[2]
GHS07 Warning

Serious Eye

Damage/Eye Irritation

(Category 2A)

Causes serious eye

irritation.[2]
GHS07 Warning

Specific target organ

toxicity, single

exposure (Category 3)

May cause respiratory

irritation.[2]
GHS07 Warning

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe handling and disposal of Paeoniflorin

waste in a laboratory setting.

1. Waste Collection and Segregation:

Container: Collect Paeoniflorin waste in a designated, leak-proof container that is chemically

compatible with the substance.[5] The original container is often a suitable choice if it is in

good condition.[6] Ensure the container is kept closed except when adding waste.[3][7]

Segregation: Do not mix Paeoniflorin waste with incompatible materials.[6][7] For instance,

store it separately from strong acids, bases, and oxidizing agents to prevent violent

reactions.[6] It is best practice to collect aqueous waste separately from organic solvent

waste.[7]

2. Labeling:

Proper Identification: Clearly label the waste container with the words "Hazardous Waste"

and the full chemical name, "Paeoniflorin."
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Hazard Communication: The label should also indicate the specific hazards (e.g., "Toxic,"

"Irritant").

3. Storage in a Satellite Accumulation Area (SAA):

Designated Area: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.[3][6]

Storage Limits: A maximum of 55 gallons of hazardous waste may be accumulated in an

SAA. For acutely toxic "P-listed" chemicals, the limit is one quart of liquid or one kilogram of

solid.[3] While Paeoniflorin is not typically P-listed, it is crucial to be aware of these limits for

other waste streams.

Secondary Containment: It is good practice to use secondary containment, such as a tray or

bin, to capture any potential leaks.[5]

Inspections: The SAA should be inspected weekly for any signs of leakage or container

deterioration.[5][6]

4. Arranging for Disposal:

Contact EHS: Once the container is full, or if waste has been accumulated for a specified

period (often up to one year for partially filled containers), contact your institution's

Environmental Health and Safety (EHS) department or the equivalent office to arrange for a

waste pickup.[3][6]

Professional Disposal: The EHS department will ensure the waste is transported and

disposed of by a licensed hazardous waste management company in compliance with all

regulatory requirements.[3]

5. Emergency Procedures:

Spills: In the event of a spill, avoid creating dust.[8] Use appropriate personal protective

equipment (PPE), including gloves and eye protection.[2][8] Absorb liquid spills with an inert

material and sweep up solid waste, placing it into a suitable container for disposal.[8]
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Personal Contamination: If the substance comes into contact with skin, wash the area

thoroughly with soap and water.[2] If it gets into the eyes, rinse cautiously with water for

several minutes.[2] Seek medical attention if irritation persists.

Paeoniflorin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Paeoniflorin waste.
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Paeoniflorin Disposal Decision Workflow

Waste Generation & Initial Handling

Segregation & Storage

Final Disposal

Paeoniflorin waste generated

Is the container compatible and properly labeled?

Select a chemically compatible container.
Label with 'Hazardous Waste' and 'Paeoniflorin'.

No

Segregate from incompatible chemicals
(e.g., strong acids, bases, oxidizers).

Yes

Store sealed container in a designated
Satellite Accumulation Area (SAA).

Conduct weekly inspections of the SAA.

Is the waste container full or has it reached the accumulation time limit?

Contact Environmental Health & Safety (EHS)
for waste pickup.

Yes

Continue to store safely in SAA.

No

EHS coordinates with a licensed
hazardous waste disposal company.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Paeoniflorin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15592254?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/19861m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0293/Paeoniflorin-SDS-MedChemExpress.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717719100000007504084876823870095/P0218_MSDS.pdf
https://www.benchchem.com/product/b15592254#paeonicluside-proper-disposal-procedures
https://www.benchchem.com/product/b15592254#paeonicluside-proper-disposal-procedures
https://www.benchchem.com/product/b15592254#paeonicluside-proper-disposal-procedures
https://www.benchchem.com/product/b15592254#paeonicluside-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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